Allopregnenolone
Overview
Description
Allopregnenolone, also known as (3α,5α)-3-hydroxypregnan-20-one, is a neuroactive steroid with therapeutic potential for the treatment of various stress-related diseases, including post-traumatic stress disorder (PTSD), depression, and alcohol use disorders, as well as neurological and psychiatric conditions worsened by stress, such as multiple sclerosis, schizophrenia, and seizure disorders (Boero, Porcu, & Morrow, 2019). This steroid is a metabolite of pregnenolone and progesterone and exhibits significant effects on γ-aminobutyric acid (GABA)A receptors, corticotropin-releasing factor (CRF), and pro-inflammatory signaling in the innate immune system and brain, playing a crucial role in both the prevention and treatment of stress-related diseases.
Synthesis Analysis
Allopregnenolone is synthesized in the brain from cholesterol through a series of enzymatic transformations. Cholesterol is first converted into pregnenolone, which is then transformed into progesterone. Progesterone undergoes further conversion to produce allopregnenolone. This process is critical for the synthesis of neurosteroids, which modulate neurotransmission and influence the clinical course of epileptic disorders and other conditions (Preslock, 1980).
Scientific Research Applications
Seizure Control : Allopregnenolone and pregnenolone sulfate can reduce audiogenic seizures induced by nicotine, suggesting their importance in preventing convulsive behavior (Martín-García & Pallarés, 2005).
Modulating GABA Receptors : Allopregnenolone in the brain reduces the duration of righting reflex loss induced by the GABAA receptor agonist muscimol, indicating its role in regulating GABA-A receptor activity (Pinna et al., 2000).
Neurological Disease Treatments : Pregnenolone and its derivatives enhance learning, memory, relief of depression, locomotor activity, and promote neuronal cell survival, offering potential in future treatments for neurological diseases (Weng & Chung, 2016).
Neuroprotection : Allopregnenolone has neuroprotective effects on hippocampal irreversible neurotoxicity in vitro (Frank & Sagratella, 2000).
Anxiety Psychopathology : It modulates amygdala connectivity during resting state, potentially impacting anxiety psychopathology (Sripada et al., 2014).
Psychiatric Disorders : Neurosteroids like allopregnanolone show potential as biomarkers for psychiatric disorders and potential therapeutic treatments (Tomaselli & Vallée, 2019).
Alcohol Use Disorders : Allopregnenolone or its precursor pregnenolone shows potential for treating various symptoms of alcohol use disorders, with the possibility of prevention and treatment of AUDs (Morrow, Boero, & Porcu, 2019).
Mood Disorders : Its effects on GABAA receptors suggest potential as a novel treatment for mood disorders, including postpartum depression (Paul, Pinna, & Guidotti, 2020).
Safety And Hazards
Future Directions
The future of Allopregnenolone research is promising. There is ongoing research into the development of synthetic analogues or different therapeutic strategies able to increase allopregnanolone levels . The hope is that these novel neurosteroid therapeutics will provide fast-acting treatment for impairing disorders and improve our understanding of the underlying mechanisms of depressive disorders .
properties
IUPAC Name |
1-[(3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,14-16,18-19,23H,4-5,7-12H2,1-3H3/t14-,15-,16-,18-,19-,20-,21+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFXPZLCQRZASKK-CKBUFISISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101292572 | |
Record name | (3β,5α)-3-Hydroxypregn-16-en-20-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101292572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3beta-Hydroxy-5alpha-pregn-16-en-20-one | |
CAS RN |
566-61-0 | |
Record name | (3β,5α)-3-Hydroxypregn-16-en-20-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=566-61-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 16-Pregnolone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000566610 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (3β,5α)-3-Hydroxypregn-16-en-20-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101292572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3.BETA.-HYDROXY-5.ALPHA.-PREGN-16-EN-20-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3KVC0NOT64 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.